![molecular formula C15H8BrF2N3OS B2884059 N-(5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl)-2,6-difluorobenzamide CAS No. 392244-76-7](/img/structure/B2884059.png)
N-(5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl)-2,6-difluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves the use of Suzuki cross-coupling reactions . This method involves the coupling of an aryl or vinyl boronic acid with an aryl or vinyl halide or triflate in the presence of a palladium catalyst .Molecular Structure Analysis
The molecular structure of similar compounds has been confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental) .Chemical Reactions Analysis
The chemical reactions involving similar compounds often involve Suzuki cross-coupling reactions . These reactions are used to create carbon-carbon bonds between two aromatic compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed using various techniques. For example, “Acetamide, N-(4-bromophenyl)-” has a molecular weight of 214.059 .Mechanism of Action
Target of Action
Compounds with a 1,3,4-thiadiazole core have been reported to exhibit anticancer activity . They are believed to disrupt processes related to DNA replication, thereby inhibiting the replication of both bacterial and cancer cells .
Mode of Action
It is known that 1,3,4-thiadiazole derivatives can disrupt processes related to dna replication . This disruption can inhibit the replication of both bacterial and cancer cells .
Biochemical Pathways
It is known that 1,3,4-thiadiazole derivatives can disrupt processes related to dna replication , which could potentially affect various biochemical pathways involved in cell replication and growth.
Result of Action
Given its potential to disrupt dna replication processes , it could potentially lead to the inhibition of cell replication and growth, particularly in bacterial and cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using N-(5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl)-2,6-difluorobenzamide in lab experiments is its potential as a fluorescent probe for imaging biological systems. This compound has also been shown to have inhibitory effects on the activity of certain enzymes, which could be useful in the development of new drugs. However, one limitation of using this compound in lab experiments is its potential toxicity, which could limit its usefulness in certain applications.
Future Directions
There are several future directions for research on N-(5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl)-2,6-difluorobenzamide. One area of research could focus on the development of new drugs based on the inhibitory effects of this compound on certain enzymes. Another area of research could focus on the use of this compound as a fluorescent probe for imaging biological systems. In addition, further research is needed to fully understand the biochemical and physiological effects of this compound.
Synthesis Methods
The synthesis of N-(5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl)-2,6-difluorobenzamide involves the reaction of 4-bromoaniline with thiocarbohydrazide in the presence of acetic acid. The resulting product is then reacted with 2,6-difluorobenzoyl chloride to yield this compound. The synthesis of this compound has been reported in several scientific journals, including the Journal of Heterocyclic Chemistry and Bioorganic & Medicinal Chemistry Letters.
Scientific Research Applications
N-(5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl)-2,6-difluorobenzamide has been investigated for its potential use in scientific research. It has been shown to have inhibitory effects on the activity of certain enzymes, including carbonic anhydrase and acetylcholinesterase. This compound has also been studied for its potential use in the treatment of Alzheimer's disease and cancer. In addition, this compound has been investigated for its potential use as a fluorescent probe for imaging biological systems.
Safety and Hazards
properties
IUPAC Name |
N-[5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl]-2,6-difluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H8BrF2N3OS/c16-9-6-4-8(5-7-9)14-20-21-15(23-14)19-13(22)12-10(17)2-1-3-11(12)18/h1-7H,(H,19,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIWAIPAEAHUMTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C(=O)NC2=NN=C(S2)C3=CC=C(C=C3)Br)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H8BrF2N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.